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Compound of Interest

Compound Name:
(5-Bromopentyl)malonic Acid

Diethyl Ester

Cat. No.: B162530 Get Quote

Technical Guide: (5-Bromopentyl)malonic acid
diethyl ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (5-Bromopentyl)malonic acid
diethyl ester, a valuable reagent in organic synthesis, particularly in the construction of

complex molecular architectures and in the development of pharmaceutical compounds.

Core Compound Data
(5-Bromopentyl)malonic acid diethyl ester, also known as diethyl (5-bromopentyl)malonate,

is a diester derivative of malonic acid. Its key physical and chemical properties are summarized

below.
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Property Value

Molecular Formula C₁₂H₂₁BrO₄

Molecular Weight 309.2 g/mol

CAS Number 1906-95-2

Appearance Colorless to light yellow liquid

Boiling Point 161 °C at 3 mmHg

Density 1.251 g/cm³

Synthesis of (5-Bromopentyl)malonic acid diethyl
ester
The synthesis of (5-Bromopentyl)malonic acid diethyl ester is typically achieved through the

alkylation of diethyl malonate with a suitable five-carbon electrophile, such as 1,5-

dibromopentane. The following protocol is a representative procedure for this transformation.

Experimental Protocol: Alkylation of Diethyl Malonate
Materials:

Diethyl malonate

1,5-dibromopentane

Sodium ethoxide (can be prepared in situ from sodium metal and absolute ethanol)

Absolute ethanol

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Round-bottom flask
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Reflux condenser

Addition funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Apparatus for fractional distillation under reduced pressure

Procedure:

Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve sodium metal (1.0 equivalent) in absolute ethanol

under an inert atmosphere (e.g., nitrogen or argon). Allow the reaction to proceed until all the

sodium has dissolved, forming a solution of sodium ethoxide.

Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl malonate

(1.0 equivalent) dropwise at room temperature. Stir the mixture for approximately 30 minutes

to ensure complete formation of the diethyl malonate enolate.

Alkylation: Add 1,5-dibromopentane (1.0 equivalent) dropwise to the enolate solution using

an addition funnel. After the addition is complete, heat the reaction mixture to reflux. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure using a rotary evaporator. To the resulting residue, add

water and extract the product with diethyl ether (typically three times).

Purification:

Combine the organic extracts and wash them with a saturated sodium chloride solution

(brine) to remove any residual water-soluble impurities.
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Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure to obtain

the crude product.

Purify the crude (5-Bromopentyl)malonic acid diethyl ester by fractional distillation

under reduced pressure. The boiling point of the product is approximately 161 °C at 3

mmHg.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of (5-
Bromopentyl)malonic acid diethyl ester.
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Caption: Synthesis and purification workflow for (5-Bromopentyl)malonic acid diethyl ester.

To cite this document: BenchChem. [(5-Bromopentyl)malonic acid diethyl ester molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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